methyl 1-(6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazine-2-carboxamido)cyclopentanecarboxylate

• IUPAC Name: methyl 1-(6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazine-2-carbonylamino)cyclopentane-1-carboxylate
• InChI: InChI=1S/C14H19N3O4/c1-20-13(19)14(5-2-3-6-14)15-12(18)10-9-11-17(16-10)7-4-8-21-11/h9H,2-8H2,1H3,(H,15,18)
• InChI Key: NQEWKZLACLKODW-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1(CCCC1)NC(=O)C2=NN3CCCOC3=C2
• Molecular Formula: C14H19N3O4
• Molecular Weight: 293.32 g/mol

Description

Methyl 1-(6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazine-2-carboxamido)cyclopentanecarboxylate is a useful research compound. Its molecular formula is C14H19N3O4 and its molecular weight is 293.323. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

• Methyl 3-acyl-9-hydroxy-9-phenyl-9H-pyrazolo[3,2-b][1,3]benzoxazine-2-carboxylates, structurally related to the queried compound, have been synthesized and their structures determined by X-ray crystallography. The mechanism involves [N-(o-bromo-α-phenylbenzylideneamino)carbonimidoyl]ketenes as intermediates (Lisowskaya, Alajarín, & Sánchez-Andrada, 2006).

Biological Activity and Antimicrobial Properties

• Compounds similar to the queried chemical have shown potential in antimicrobial applications. For instance, pyrazolo[1,2-b]phthalazine derivatives exhibited significant antimicrobial activity against various pathogenic strains, as well as notable antituberculosis and antioxidant activities (Sangani et al., 2016).
• Another related compound, 2-methyl-7-(3-methyl-5-oxo-1-phenyl-2-pyrazolin-4-yl)-5-arylthiazolo[3,2-a]pyrimido[4,5-d]oxazin-4(5H)-one, exhibited excellent biocidal properties against various bacteria and fungi (Youssef, Abbady, Ahmed, & Omar, 2011).

Potential in Synthesizing Novel Compounds

• The compound can be utilized in the synthesis of novel heterocyclic systems, which has implications in pharmacological research. For instance, derivatives of 1H-pyrazolo[3,4-b]pyrazines have been synthesized, opening doors to investigate their pharmacological activities in future studies (El‐Dean, Radwan, Zaki, & Abdul‐Malik, 2018).

Versatility in Chemical Reactions

• The chemical structure of methyl 1-(6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazine-2-carboxamido)cyclopentanecarboxylate and its derivatives allows for a variety of chemical reactions, leading to the synthesis of diverse compounds with potential medicinal properties. For example, the reactivity of pyrazolo[5,1-c][1,2,4]triazine derivatives has been explored, indicating the versatility of such compounds in chemical synthesis (Mironovich & Shcherbinin, 2014).